Cas no 2414908-52-2 (Adenylyl cyclase type 2 agonist-1)

• Product Name: Adenylyl cyclase type 2 agonist-1
• CAS No: 2414908-52-2
• MF: C₂₇H₁₇BrClNO₅
• MW: 550.78458571434
• CID: 6788508
• PubChem ID: 162652824
• Update Time: 2025-10-22

Adenylyl cyclase type 2 agonist-1 Chemical and Physical Properties

Names and Identifiers

• CHEMBL4751732
• HY-146356
• BDBM50551426
• 2414908-52-2
• Adenylyl cyclase type 2 agonist-1

• Inchi： 1S/C27H17BrClNO5/c1-13-6-8-14(9-7-13)22-20-21(26(34)30(25(20)33)19-5-3-2-4-18(19)29)27(35-22)23(31)16-11-10-15(28)12-17(16)24(27)32/h2-12,20-22H,1H3/t20-,21-,22-,27?/m1/s1
• InChI Key： HVCLMGZGIMRDRV-LPOKKUQKSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1(C2=O)[C@H]2C(N(C3C=CC=CC=3Cl)C([C@H]2[C@@H](C2C=CC(C)=CC=2)O1)=O)=O)=O

Computed Properties

• Exact Mass: 548.99786g/mol
• Monoisotopic Mass: 548.99786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 80.8Ų

Additional information on Adenylyl cyclase type 2 agonist-1

Adenylyl Cyclase Type 2 Agonist-1 (CAS No. 2414908-52-2): A Comprehensive Overview

Adenylyl Cyclase Type 2 Agonist-1, identified by its chemical compound identifier CAS No. 2414908-52-2, represents a significant advancement in the field of pharmacological research and therapeutic development. This compound, specifically classified as an Adenylyl Cyclase type 2 agonist, has garnered considerable attention due to its unique mechanism of action and potential applications in treating a variety of physiological and pathological conditions. The following discussion provides an in-depth exploration of this compound, emphasizing its chemical properties, biological significance, and the latest research findings that underscore its therapeutic promise.

The Adenylyl Cyclase type 2 enzyme plays a pivotal role in cellular signaling pathways by catalyzing the conversion of ATP to cyclic AMP (cAMP), a crucial second messenger involved in numerous physiological processes. Activation of this enzyme leads to increased intracellular cAMP levels, which modulate the activity of various downstream effectors, including protein kinase A (PKA) and other cAMP-dependent protein kinases. This cascade ultimately influences gene expression, cell proliferation, neurotransmitter release, and metabolic regulation. Given its central role in cellular communication, targeting Adenylyl Cyclase type 2 has emerged as a promising strategy for developing novel therapeutic agents.

Adenylyl Cyclase Type 2 Agonist-1 is designed to selectively enhance the activity of this specific isoform, thereby amplifying cAMP-mediated signaling. The compound’s molecular structure has been meticulously engineered to ensure high affinity and selectivity for Adenylyl Cyclase type 2, minimizing off-target effects and potential side reactions. Preliminary studies have demonstrated that this agonist exhibits robust pharmacological activity in vitro and in vivo, with notable effects on tissues and organs where Adenylyl Cyclase type 2 is prominently expressed.

Recent research has highlighted the therapeutic potential of Adenylyl Cyclase Type 2 Agonist-1 in several clinical contexts. One of the most promising applications is in the treatment of cardiovascular diseases. Studies indicate that activation of Adenylyl Cyclase type 2 can lead to vasodilation, improved endothelial function, and reduced inflammation—key factors in managing conditions such as hypertension and atherosclerosis. The compound’s ability to modulate these pathways makes it a compelling candidate for developing new cardiovascular therapeutics.

In addition to its cardiovascular applications, Adenylyl Cyclase Type 2 Agonist-1 has shown potential in addressing metabolic disorders. Emerging evidence suggests that cAMP signaling plays a critical role in glucose homeostasis and lipid metabolism. By enhancing Adenylyl Cyclase type 2 activity, this agonist may help improve insulin sensitivity and reduce hyperglycemia, offering a novel approach to managing type 2 diabetes. Furthermore, its effects on lipid metabolism could make it valuable in combating obesity and related metabolic syndromes.

The compound’s efficacy has also been explored in neurodegenerative diseases. Neuroinflammation and impaired synaptic plasticity are hallmark features of conditions such as Alzheimer’s disease and Parkinson’s disease. By modulating cAMP levels through selective activation of Adenylyl Cyclase type 2, this agonist may help mitigate neuroinflammatory responses and support neuronal survival. Initial preclinical studies have shown encouraging results in animal models, suggesting that further investigation could lead to new treatments for these debilitating conditions.

From a pharmacokinetic perspective, Adenylyl Cyclase Type 2 Agonist-1 demonstrates favorable properties that enhance its clinical utility. The compound exhibits good oral bioavailability, allowing for convenient administration routes, and boasts a reasonable half-life, ensuring sustained therapeutic effects with less frequent dosing. Additionally, its selectivity for Adenylyl Cyclase type 2 minimizes interactions with other enzymes or receptors, reducing the risk of adverse effects.

The development of Adenylyl Cyclase Type 2 Agonist-1 aligns with the broader trend toward precision medicine—a paradigm that emphasizes tailoring treatments to individual patient profiles based on genetic, environmental, and lifestyle factors. By targeting specific signaling pathways with high selectivity, compounds like this agonist offer the potential for more effective and personalized therapies.

As research continues to unravel the complexities of cAMP signaling networks, the therapeutic applications of Adenylyl Cyclase Type 2 Agonist-1 are expected to expand further. Ongoing clinical trials are evaluating its efficacy in various indications, including chronic pain management and inflammatory disorders. These trials aim to provide definitive evidence supporting the use of this compound as a safe and effective therapeutic option.

In conclusion, Adenylyl Cyclase Type 2 Agonist-1 (CAS No. 2414908-52-2) represents a significant advancement in drug discovery with broad therapeutic implications. Its ability to selectively activate Adenylyl Cyclase type 2, thereby modulating cAMP signaling pathways, positions it as a versatile tool for addressing diverse physiological and pathological conditions. With continued research and development, Adenylyl Cyclase Type 2 Agonist-1 holds promise for improving patient outcomes across multiple medical disciplines.